Turkesterone

Specification

• CAS No.: 41451-87-0
• Molecular Formula: C27H44O8
• Molecular Weight: 496.6 g/mol
• IUPAC Name: (2S,3R,5R,9R,10R,11R,13R,14S,17S)-2,3,11,14-tetrahydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• Standard InChI: InChI=1S/C27H44O8/c1-23(2,33)8-7-21(32)26(5,34)20-6-9-27(35)15-11-16(28)14-10-17(29)18(30)12-24(14,3)22(15)19(31)13-25(20,27)4/h11,14,17-22,29-35H,6-10,12-13H2,1-5H3/t14-,17+,18-,19+,20-,21+,22+,24-,25+,26+,27+/m0/s1
• Standard InChI Key: WSBAGDDNVWTLOM-XHZKDPLLSA-N
• Isomeric SMILES: C[C@]12C[C@H]([C@H]3C(=CC(=O)[C@H]4[C@@]3(C[C@@H]([C@@H](C4)O)O)C)[C@@]1(CC[C@@H]2[C@](C)([C@@H](CCC(C)(C)O)O)O)O)O
• SMILES: CC12CC(C3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(C(CCC(C)(C)O)O)O)O)O
• Canonical SMILES: CC12CC(C3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(C(CCC(C)(C)O)O)O)O)O
• Appearance: A crystalline powder of white color with yellow shade

Introduction

Chemical Structure and Properties

Turkesterone (C27H44O8) is classified as an ecdysteroid, a class of steroid hormones that occur naturally in plants and insects. Its structural composition features a characteristic steroid nucleus with specific hydroxyl group positioning that influences its biological interactions.

Molecular Classification

Turkesterone has the following chemical identifiers:

• Molecular Formula: C27H44O8

• Molecular Weight: 496.6 g/mol

• CAS Number: 41451-87-0

Structural Characteristics

The full chemical name of turkesterone is (2S,3R,5R,9R,10R,11R,13R,14S,17S)-2,3,11,14-tetrahydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one. This complex structure is characterized by multiple hydroxyl groups that contribute to its unique biochemical properties and differentiate it from anabolic-androgenic steroids despite structural similarities.

Physical Properties

While classified as a steroid, turkesterone exhibits distinctive physical and chemical properties that influence its stability, bioavailability, and pharmacokinetics. These properties make it compatible with various delivery systems in supplement formulations, including capsules, which is the most common commercial form.

Natural Sources and Traditional Applications

Botanical Origins

Turkesterone is primarily derived from Ajuga turkestanica, a flowering plant native to Central Asia. The compound has also been reported in other plant species including Paris polyphylla var. chinensis and Blandfordia punicea.

Extraction and Processing

Modern supplement formulations utilize advanced extraction methods to isolate turkesterone from plant material. These processes aim to achieve high purity while maintaining the compound's structural integrity. Commercial products often specify the concentration of turkesterone in their formulations, typically standardized to contain a specific percentage of the active compound.

Proposed Mechanisms of Action

Anabolic Pathways

Turkesterone is hypothesized to influence protein synthesis through pathways distinct from those activated by conventional anabolic steroids. Unlike anabolic-androgenic steroids that directly bind to androgen receptors, turkesterone appears to operate through alternative cellular mechanisms that may promote protein synthesis without the androgenic effects typically associated with steroids.

Cellular Effects

Research into turkesterone's cellular mechanisms indicates potential effects on:

• Protein synthesis pathways

• Cellular metabolism in skeletal muscle

• Recovery processes following exercise

Research Findings on Effectiveness

Turk Builder Study

A separate study specifically testing the commercial product Turk Builder® showed similar results:

Study Parameter	Details
Participants	24 participants (12 men, 12 women, average age 22)
Duration	4 weeks
Intervention	Turk Builder® vs. placebo
Measurements	Body composition, strength (handgrip test), mood, recovery, sleep quality

This study found no significant changes in muscle growth, strength, mood, or sleep quality between the turkesterone supplement and placebo groups.

Brand	Recommended Dosage	Duration	Cycling Recommendation
Old School Labs	2-3 capsules daily with meals	Minimum 14 consecutive days	Two-week break between cycles
Turkesterone.com	500 mg daily	8-12 week initial cycle	Claims no cycling necessary

Most manufacturers recommend taking turkesterone with meals to enhance absorption.

Quality Control Considerations

Some manufacturers emphasize quality control measures including:

• Third-party testing for purity

• Certificates of analysis

• Standardization of active components